Cas no 166734-83-4 (Ornidazole (Levo-))

Ornidazole (Levo-) Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,a-(chloromethyl)-2-methyl-5-nitro-,(aS)-
• S-(-)Ornidazole
• (S)-Ornidazole
• Levornidazole
• Ornidazole (Levo-)
• (alphaS)-alpha-(Chloromethyl)-2-Methyl-5-Nitro-1H-Imidazole-1-Ethanol
• MS-23217
• H7CGZ9LP53
• AKOS040733927
• CS-5057
• NCGC00016723-01
• 166734-83-4
• Ornidazole, (S)-
• HY-18715
• SCHEMBL15158378
• NCGC00018275-03
• Ornidazole, (-)-
• Levo-ornidazole
• CHEMBL1742294
• NCGC00018275-01
• 1H-Imidazole-1-ethanol, alpha-(chloromethyl)-2-methyl-5-nitro-, (alphaS)-
• UNII-H7CGZ9LP53
• (2S)-1-chloro-3-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol
• (s)-(-)-1-chloro-3-(-2-methyl-5nitroimidazole-1-yl) propan-2-ol
• 1H-IMIDAZOLE-1-ETHANOL, .ALPHA.-(CHLOROMETHYL)-2-METHYL-5-NITRO-, (.ALPHA.S)-
• (2S)-1-chloro-3-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol
• F85284
• EN300-20060397
• Ornidazole Levo-
• Levornidazole [WHO-DD]
• SCHEMBL18978150
• CAS-16773-42-5
• (-)-Tiberal
• (S)-1-Chloro-3-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol
• levornidazole
• DA-69273
• +Expand

• MDL： MFCD29472249
• InChIKey： IPWKIXLWTCNBKN-ZCFIWIBFSA-N
• Inchi： InChI=1S/C7H10ClN3O3/c1-5-9-3-7(11(13)14)10(5)4-6(12)2-8/h3,6,12H,2,4H2,1H3/t6-/m1/s1
• SMILES： CC1=NC=C([N+]([O-])=O)N1C[C@H](O)CCl

Computed Properties

• Exact Mass: 219.041069g/mol
• Surface Charge: 0
• XLogP3: 0.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 219.041069g/mol
• Monoisotopic Mass: 219.041069g/mol
• Topological Polar Surface Area: 83.9Ų
• Heavy Atom Count: 14
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 81.19
• Boiling Point: 443.2 °C at 760 mmHg
• Flash Point: 221.9 °C
• Density: 1.53